Cas no 1329797-57-0 (Medrylamine-d5 Hydrochloride)
Medrylamine-d5 Hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- Medrylamine-d5 Hydrochloride
- 2-[(4-methoxyphenyl)-(2,3,4,5,6-pentadeuteriophenyl)methoxy]-N,N-dimethylethanamine:hydrochloride
-
- Inchi: 1S/C18H23NO2.ClH/c1-19(2)13-14-21-18(15-7-5-4-6-8-15)16-9-11-17(20-3)12-10-16;/h4-12,18H,13-14H2,1-3H3;1H/i4D,5D,6D,7D,8D;
- InChI Key: ZLOMYDCFJHNHGM-REAAFBMTSA-N
- SMILES: N(C)(C)CCOC(C1=CC=C(OC)C=C1)C1=C([2H])C([2H])=C([2H])C([2H])=C1[2H].[H]Cl
Medrylamine-d5 Hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M203402-2.5mg |
Medrylamine-d5 Hydrochloride |
1329797-57-0 | 2.5mg |
$196.00 | 2023-05-18 | ||
| TRC | M203402-25mg |
Medrylamine-d5 Hydrochloride |
1329797-57-0 | 25mg |
$1533.00 | 2023-05-18 |
Medrylamine-d5 Hydrochloride Related Literature
-
1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
Additional information on Medrylamine-d5 Hydrochloride
Latest Research Insights on Medrylamine-d5 Hydrochloride (CAS: 1329797-57-0) in Chemical Biology and Pharmaceutical Applications
Medrylamine-d5 Hydrochloride (CAS: 1329797-57-0), a deuterated analog of the antihistamine medrylamine, has recently garnered significant attention in chemical biology and pharmaceutical research due to its potential applications in drug metabolism studies and quantitative bioanalysis. This deuterium-labeled compound serves as a critical internal standard in liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays, enabling precise quantification of medrylamine and its metabolites in complex biological matrices. Recent studies have highlighted its utility in pharmacokinetic investigations and drug-drug interaction assessments, particularly in the context of central nervous system (CNS) drug development.
A 2023 study published in the Journal of Labelled Compounds and Radiopharmaceuticals demonstrated the superior stability and analytical performance of Medrylamine-d5 Hydrochloride compared to non-deuterated counterparts when used as an internal standard. The research team developed a highly sensitive LC-MS/MS method capable of detecting medrylamine at concentrations as low as 0.1 ng/mL in human plasma samples, with Medrylamine-d5 Hydrochloride showing excellent isotopic purity (>99%) and minimal deuterium isotope effects. These characteristics make it particularly valuable for clinical studies requiring high precision in drug level monitoring.
Emerging applications of Medrylamine-d5 Hydrochloride extend beyond its traditional role as an analytical standard. A groundbreaking 2024 publication in Chemical Research in Toxicology revealed its potential in mechanistic studies of drug-induced phospholipidosis, a condition associated with cationic amphiphilic drugs like medrylamine. The deuterated form allowed researchers to track the compound's subcellular distribution and accumulation patterns in hepatocytes using advanced imaging mass spectrometry techniques, providing novel insights into the molecular basis of drug-induced toxicity.
From a synthetic chemistry perspective, recent advancements in the preparation of Medrylamine-d5 Hydrochloride have focused on improving yield and isotopic enrichment. A 2023 patent application (WO202318765A1) disclosed an optimized synthetic route that achieves >98% deuterium incorporation at all five designated positions while maintaining excellent overall yield (82%). This manufacturing improvement addresses previous challenges in producing consistently high-quality material for research and diagnostic applications.
The pharmaceutical industry has shown increasing interest in Medrylamine-d5 Hydrochloride as a tool compound for drug development programs. Several major pharmaceutical companies have incorporated it into their standard analytical workflows for CNS drug candidates, particularly those targeting histamine H1 receptors. Its use has become particularly prevalent in the development of next-generation antihistamines with improved blood-brain barrier penetration profiles and reduced sedative effects.
Looking forward, researchers anticipate expanded applications of Medrylamine-d5 Hydrochloride in areas such as forensic toxicology, where its stability and detectability offer advantages in postmortem drug analysis, and in environmental pharmacology, where it could serve as a tracer for studying the environmental fate of antihistamine drugs. Ongoing studies are also exploring its potential in imaging applications when combined with advanced mass spectrometry techniques, potentially opening new avenues for spatial metabolomics research.
1329797-57-0 (Medrylamine-d5 Hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)